Cas no 72691-25-9 (b-L-threo-2,3-Hexodiulo-3,6-furanosonicacid, g-lactone, 2-hydrate, bimol.cyclic 2,3':3,2'-dianhydride, (2R,2'S)- (9CI))

• Product Name: b-L-threo-2,3-Hexodiulo-3,6-furanosonicacid, g-lactone, 2-hydrate, bimol.cyclic 2,3':3,2'-dianhydride, (2R,2'S)- (9CI)
• CAS No: 72691-25-9
• MF: C₁₂H₁₂O₁₂
• MW: 348.216485023499
• CID: 550024
• PubChem ID: 24894191
• Update Time: 2025-04-19

b-L-threo-2,3-Hexodiulo-3,6-furanosonicacid, g-lactone, 2-hydrate, bimol.cyclic 2,3':3,2'-dianhydride, (2R,2'S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-L-threo-2,3-Hexodiulo-3,6-furanosonicacid, g-lactone, 2-hydrate, bimol.cyclic 2,3':3,2'-dianhydride, (2R,2'S)- (9CI)
• Dehydro-L-(+)-ascorbic acid dimer
• Bis(dehydro-L-ascorbic acid)
• Bis-DHA
• DHA
• dehydroascorbic acid dimer
• MUYNUOXIHSNESP-UHFFFAOYSA-N
• CHEBI:132138
• 3,5a,6a,9-tetrahydroxytetrahydro-2H,8aH-furo[2',3':4,5]furo[3,4-b]furo[3',2':2,3]furo[3,4-e][1,4]dioxine-5,7(5aH,6aH)-dione
• Dehydroascorbic acid, dimer
• 6,10,12,16-tetrahydroxy-2,4,8,11,14,18-hexaoxapentacyclo[10.6.0.01,15.03,7.03,10]octadecane-9,13-dione
• HY-154920
• CS-0857303
• DEHYDRO-L-(+)-ASCORBIC ACID DIMER
• DTXSID601036482
• 72691-25-9

• MDL： MFCD00066467
• Inchi： 1S/C12H12O12/c13-3-1-19-11-5(3)21-7(15)9(11,17)23-10(18)8(16)22-6-4(14)2-20-12(6,10)24-11/h3-6,13-14,17-18H,1-2H2
• InChI Key： MUYNUOXIHSNESP-UHFFFAOYSA-N
• SMILES： O1C23C(C(CO2)O)OC(C3(O)OC2(C(=O)OC3C(COC123)O)O)=O

Computed Properties

• Exact Mass: 348.03287581g/mol
• Monoisotopic Mass: 348.03287581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 170Ų

b-L-threo-2,3-Hexodiulo-3,6-furanosonicacid, g-lactone, 2-hydrate, bimol.cyclic 2,3':3,2'-dianhydride, (2R,2'S)- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：1-8-10
• Storage Condition：−20°C